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Compound of Interest

Compound Name: 1-(3-(Allyloxy)phenyl)urea

Cat. No.: B15230910 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-(3-(Allyloxy)phenyl)urea and its derivatives are of significant interest in medicinal chemistry

and drug development due to their potential as intermediates in the synthesis of various

biologically active compounds. This document provides a detailed protocol for the scale-up

synthesis of 1-(3-(Allyloxy)phenyl)urea from 3-(allyloxy)aniline and urea. The described

method is designed to be robust, high-yielding, and amenable to larger-scale production,

avoiding the use of hazardous reagents such as phosgene.

Quantitative Data Summary
The following table summarizes the expected quantitative data for the scale-up synthesis of 1-
(3-(Allyloxy)phenyl)urea based on a representative reaction scale.
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Parameter Value Notes

Starting Material (3-

aminophenol)
109.13 g (1.0 mol) -

Starting Material (Allyl

Bromide)
133.1 g (1.1 mol) 1.1 equivalents

Intermediate (3-

(Allyloxy)aniline) Yield
~134.2 g (90%) Crude yield before purification

Starting Material (3-

(Allyloxy)aniline)
74.59 g (0.5 mol) After purification

Starting Material (Urea) 90.09 g (1.5 mol) 3.0 equivalents

Product (1-(3-

(Allyloxy)phenyl)urea) Yield
~86.5 g (90%) Crude yield before purification

Final Product Purity >98% After recrystallization

Reaction Time (Step 1) 4-6 hours Allylation of 3-aminophenol

Reaction Time (Step 2) 3-5 hours Urea formation

Overall Yield ~80-85% Based on 3-aminophenol

Experimental Protocols
This synthesis is divided into two main experimental procedures: the preparation of the

intermediate, 3-(allyloxy)aniline, and the subsequent synthesis of the final product, 1-(3-
(Allyloxy)phenyl)urea.

Protocol 1: Synthesis of 3-(Allyloxy)aniline
This protocol details the etherification of 3-aminophenol with allyl bromide to yield the key

intermediate, 3-(allyloxy)aniline.

Materials:

3-Aminophenol (1.0 mol, 109.13 g)
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Allyl bromide (1.1 mol, 133.1 g, 92.4 mL)

Potassium carbonate (K₂CO₃), anhydrous (1.5 mol, 207.3 g)

Acetone (2.0 L)

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Deionized water

Equipment:

5 L three-neck round-bottom flask

Mechanical stirrer

Reflux condenser

Heating mantle with temperature controller

Separatory funnel

Rotary evaporator

Procedure:

To the 5 L three-neck round-bottom flask equipped with a mechanical stirrer and reflux

condenser, add 3-aminophenol (109.13 g) and anhydrous potassium carbonate (207.3 g).

Add 2.0 L of acetone to the flask and begin stirring to form a suspension.

Slowly add allyl bromide (92.4 mL) to the suspension at room temperature over a period of

30 minutes.
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Heat the reaction mixture to reflux (approximately 56°C) and maintain for 4-6 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter off the

inorganic salts. Wash the filter cake with acetone.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude

oil.

Dissolve the crude oil in ethyl acetate (1 L) and wash with deionized water (2 x 500 mL) and

then with brine (500 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield 3-(allyloxy)aniline as a dark oil. The crude product is typically used

in the next step without further purification.

Protocol 2: Synthesis of 1-(3-(Allyloxy)phenyl)urea
This protocol describes the reaction of 3-(allyloxy)aniline with urea in the presence of an acid

catalyst to form the final product. This method is adapted from established procedures for

phenylurea synthesis.[1][2]

Materials:

3-(Allyloxy)aniline (0.5 mol, 74.59 g)

Urea (1.5 mol, 90.09 g)

Concentrated Hydrochloric Acid (HCl) (0.5 mol, ~41 mL)

Deionized water

Equipment:

2 L three-neck round-bottom flask

Mechanical stirrer
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Reflux condenser

Heating mantle with temperature controller

Buchner funnel and filter flask

Procedure:

In the 2 L three-neck round-bottom flask, combine 3-(allyloxy)aniline (74.59 g), urea (90.09

g), and 500 mL of deionized water.

Slowly add concentrated hydrochloric acid (41 mL) to the stirring mixture.

Heat the reaction mixture to reflux (100-105°C) and maintain for 3-5 hours. The reaction

progress can be monitored by TLC.[2]

After the reaction is complete, cool the mixture to room temperature. The product will begin

to precipitate.

Further cool the mixture in an ice bath for 1 hour to maximize precipitation.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the filter cake with cold deionized water (3 x 200 mL) to remove unreacted urea and

other water-soluble impurities.

Dry the crude product in a vacuum oven at 50-60°C to a constant weight.

For further purification, the crude 1-(3-(allyloxy)phenyl)urea can be recrystallized from a

suitable solvent such as an ethanol/water mixture.

Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the synthesis of 1-(3-
(Allyloxy)phenyl)urea.
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Protocol 1: Synthesis of 3-(Allyloxy)aniline

Protocol 2: Synthesis of 1-(3-(Allyloxy)phenyl)urea

1. Combine 3-Aminophenol, K₂CO₃, and Acetone

2. Add Allyl Bromide

3. Heat to Reflux (4-6h)

4. Cool and Filter

5. Concentrate Filtrate

6. Work-up (EtOAc/Water Wash)

7. Dry and Concentrate to yield 3-(Allyloxy)aniline

1. Combine 3-(Allyloxy)aniline, Urea, HCl, and Water

Intermediate

2. Heat to Reflux (3-5h)

3. Cool to Precipitate

4. Filter and Wash with Water

5. Dry Crude Product

6. Recrystallize (Optional)

Final Product: 1-(3-(Allyloxy)phenyl)urea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15230910#scale-up-synthesis-of-1-3-allyloxy-phenyl-
urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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